1-benzyl-3-(benzyloxy)-2,5-dihydro-1H-pyrrole-2,5-dione
Overview
Description
1-Benzyl-3-(benzyloxy)-2,5-dihydro-1H-pyrrole-2,5-dione, also known as benzyloxybenzylidene-2,5-dihydropyrrole-2,5-dione, is an organic compound that has been used in various scientific and industrial applications for decades. It is a versatile molecule that has a wide range of applications, from drug synthesis to chemical engineering.
Scientific Research Applications
1-Benzyl-3-(benzyloxy)-2,5-dihydro-1H-pyrrole-2,5-dione has been used in a variety of scientific research applications. It has been used as a ligand in the synthesis of metal complexes, as a starting material for the synthesis of heterocycles, and as a reagent in the synthesis of organic compounds. It has also been used in the synthesis of polymers materials and in the synthesis of organic semiconductors. In addition, it has been used in the synthesis of catalysts for the polymerization of olefins and for the synthesis of polymers electrolytes.
Mechanism of Action
1-Benzyl-3-(benzyloxy)-2,5-dihydro-1H-pyrrole-2,5-dione acts as a ligand in the formation of metal complexes. The pyrrole ring acts as an electron donor, while the benzyloxy group acts as an electron acceptor. The formation of the metal complex is facilitated by the presence of the electron-withdrawing benzyloxy group. This facilitates the transfer of electrons from the pyrrole ring to the metal center, resulting in the formation of the metal complex.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. Studies have shown that it has antioxidant properties, which may be beneficial in the treatment of certain diseases. It has also been studied for its potential anti-inflammatory and anti-cancer activities. In addition, it has been studied for its potential to inhibit the growth of bacteria.
Advantages and Limitations for Lab Experiments
1-Benzyl-3-(benzyloxy)-2,5-dihydro-1H-pyrrole-2,5-dione has several advantages and limitations for laboratory experiments. One of the main advantages is its relatively low cost and ease of synthesis. It is also stable under a wide range of conditions, which makes it suitable for use in a variety of laboratory experiments. However, it is not soluble in water, which can limit its use in some experiments. In addition, its structure can be difficult to synthesize and its properties can vary depending on the reaction conditions.
Future Directions
1-Benzyl-3-(benzyloxy)-2,5-dihydro-1H-pyrrole-2,5-dione has many potential future directions for research. It could be used to develop new drugs and therapeutic agents, as well as new materials for use in chemical engineering and polymer synthesis. It could also be used to develop new catalysts for the polymerization of olefins and for the synthesis of polymers electrolytes. In addition, it could be used to study its biochemical and physiological effects, as well as its potential applications in the treatment of various diseases. Finally, it could be used to study its potential applications in the synthesis of heterocycles and organic semiconductors.
Synthesis Methods
1-Benzyl-3-(benzyloxy)-2,5-dihydro-1H-pyrrole-2,5-dione can be synthesized through a variety of methods. One of the most common is the condensation of benzaldehyde with benzyl bromide in the presence of sodium hydroxide. This reaction yields a 1-benzyl-3-(benzyloxy)-2,5-dihydro-1H-pyrrole-2,5-dionezylidene-2,5-dihydropyrrole-2,5-dione in a yield of up to 95%. Another method is the reaction of benzaldehyde and benzyl bromide in the presence of potassium carbonate. This reaction yields a this compound in a yield of up to 70%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-benzyl-3-(benzyloxy)-2,5-dihydro-1H-pyrrole-2,5-dione involves the condensation of benzaldehyde with malonic acid in the presence of ammonium acetate to form benzylidenemalonate. This intermediate is then reacted with ethyl acetoacetate to form 1-benzyl-3-oxo-2,5-dihydro-1H-pyrrole-2-carboxylic acid ethyl ester. The final step involves the reaction of this intermediate with benzyl alcohol in the presence of acetic acid to form the target compound.", "Starting Materials": [ "Benzaldehyde", "Malonic acid", "Ammonium acetate", "Ethyl acetoacetate", "Benzyl alcohol", "Acetic acid" ], "Reaction": [ "Step 1: Condensation of benzaldehyde with malonic acid in the presence of ammonium acetate to form benzylidenemalonate.", "Step 2: Reaction of benzylidenemalonate with ethyl acetoacetate to form 1-benzyl-3-oxo-2,5-dihydro-1H-pyrrole-2-carboxylic acid ethyl ester.", "Step 3: Reaction of 1-benzyl-3-oxo-2,5-dihydro-1H-pyrrole-2-carboxylic acid ethyl ester with benzyl alcohol in the presence of acetic acid to form 1-benzyl-3-(benzyloxy)-2,5-dihydro-1H-pyrrole-2,5-dione." ] } | |
CAS RN |
1629549-39-8 |
Molecular Formula |
C18H15NO3 |
Molecular Weight |
293.3 |
Purity |
95 |
Origin of Product |
United States |
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